Cas no 657-84-1 (Sodium p-toluenesulfonate)

Sodium p-toluenesulfonate Properties

Names and Identifiers

• Sodium p-toluenesulfonate
• p-Toluenesulfonic acid sodium salt
• Toluene-4-sulfonic acid sodium salt
• 4-Methylbenzenesulfonic acid sodium salt
• Sodium 4-methylbenzenesulfonate
• p-Toluenesulfonic acid
• Sodium tosylate
• Sodium toluenesulfonate
• Tosylate, sodium
• p-Toluenesulfonic acid, sodium salt
• Naxonate hydrotrope
• Sodium toluene-4-sulphonate
• Cyclophil STS 70
• Eltesol ST 90
• Eltesol ST 34
• Pilot STS 32
• Sodium p-tolylsulfonate
• Sodium toluenesulphonate
• Sodium toluene-p-sulphonate
• Sodium methylbenzenesulfonate
• Sodium paratoluene sulphonate
• Benzenesulfonic acid, 4-methyl-, sodium salt
• Sodium
• 4-methylbenzenesulfonic acid;sodium salt
• Toluenesulfonic acid sodium salt
• CS-W004048
• Sodium p-methylbenzenesulfonate
• sodium 4-methylbenzene-1-sulfonate
• P-Toluenesulfonic acid sodium salt hydrate
• AI3-50010
• HY-W004048
• DB-344077
• Tox21_301380
• NSC 203318
• ELTESOL ST90
• Sodium 4-toluenesulfonate
• sodium p-toluene sulfonate
• para-Toluenesulfonic acid, sodium salt
• EC 211-522-5
• EINECS 235-088-1
• AKOS002948026
• AS-81730
• DTXCID407736
• P20546
• TOLUENESULFONIC ACID, SODIUM SALT
• AKOS000119798
• CAS-657-84-1
• sodium;4-methylbenzenesulfonate
• DTXSID9042415
• Chromo-tris(pyridine-2-carboxylic acid)
• Benzenesulfonic acid, methyl-, sodium salt (1:1)
• MFCD00064388
• sodium paratoluenesulfonate
• NS00078397
• sodium 4-toluenesulphonate
• ELTESOL ST 40
• 4-METHYLPHENYL SODIUM SULFONATE
• Benzenesulfonic acid, methyl-, sodium salt
• NaOTs
• 4-Toluenesulfonic acid sodium salt
• sodium toluene sulfonate
• Methylbenzenesulfonic acid, sodium salt
• sodium p-toluenesulphonate
• T0271
• SCHEMBL57154
• P-TOLUENESULFONIC ACID SODIUM SALT [MI]
• 2V179P6Q43
• SODIUM P-TOLYL SULFONATE
• HSDB 5738
• Q16585175
• sodium p-toluene sulphonate
• 657-84-1
• NSC-203318
• sodium para-toluenesulfonate
• 12068-03-0
• J-803018
• SODIUM P-TOLYL SULFONATE [HSDB]
• NCGC00255749-01
• CHEMBL3186382
• EINECS 211-522-5
• EN300-16832
• ar-Toluenesulfonic acid, sodium salt
• UNII-2V179P6Q43
• Benzenesulfonic acid, 4-methyl-, sodium salt (1:1)
• +Expand

• MDL： MFCD00064388
• InChIKey： KVCGISUBCHHTDD-UHFFFAOYSA-M
• Inchi： 1S/C7H8O3S.Na/c1-6-2-4-7(5-3-6)11(8,9)10;/h2-5H,1H3,(H,8,9,10);/q;+1/p-1
• SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 195.00900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 172.019415
• Heavy Atom Count: 12
• Complexity: 211
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Functional 3D Acceptor Count: 3
• Functional 3D Anion Count: 1
• Rotatable Bond Count: 1
• isomeric RMSD: 0.4
• CID conformational isomer Count: 1
• XLogP3: 1.7
• Functional 3D ring Count: 1
• Surface Charge: 0.
• Topological Polar Surface Area: 65.6

Experimental Properties

• LogP: 2.32250
• PSA: 62.75000
• Merck: 9533
• Water Partition Coefficient: dissolution
• Boiling Point: 140 DEG C @ 20 MM HG
• Melting Point: 106-107 DEG C /ANHYDROUS/
• Flash Point: Fahrenheit: 932 ° f
  Celsius: 500 ° c
  
• FEMA: 3205
• Solubility: 818g/l soluble
• Color/Form: White powder
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: dissolve in water
• Sensitiveness: Sensitive to humidity
• Density: 1.55 g/cm3 (20℃)

Sodium p-toluenesulfonate Security Information

• Symbol: GHS07
• RTECS：XT7350000
• WGK Germany：1
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Storage Condition：Store in a cool, dry place. Keep container closed when not in use.
• Risk Phrases： 36
• Signal Word：Warning

Sodium p-toluenesulfonate Customs Data

• HS CODE：29041000
• Customs Data：

  China Customs Code:

  2904100000

  Overview:

  2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt